2-[(4-Fluorophenyl)carbonyl]piperidine HCl

• IUPAC Name: (4-fluorophenyl)-piperidin-2-ylmethanone;hydrochloride
• InChI: InChI=1S/C12H14FNO.ClH/c13-10-6-4-9(5-7-10)12(15)11-3-1-2-8-14-11;/h4-7,11,14H,1-3,8H2;1H
• InChI Key: XMXGHRGDUYLFEW-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C(=O)C2=CC=C(C=C2)F.Cl
• Molecular Formula: C12H15ClFNO
• Molecular Weight: 243.70 g/mol
• CAS No.: 1017366-82-3

Description

2-[(4-Fluorophenyl)carbonyl]piperidine HCl is a chemical compound with the molecular formula C12H15ClFNO. It is a product available for purchase from various scientific suppliers.

Scientific Research Applications

Synthesis and Pharmacological Properties

Arylcycloalkylamines, including phenyl piperidines, have shown that arylalkyl substituents can improve the potency and selectivity of binding affinity at D(2)-like receptors. These findings suggest that "2-[(4-Fluorophenyl)carbonyl]piperidine HCl" could potentially contribute to the development of antipsychotic agents by enhancing selectivity and potency at D(2)-like receptors through its structural components (Sikazwe et al., 2009).

Nucleophilic Aromatic Substitution Reactions

The reactivity of piperidine in nucleophilic aromatic substitution reactions has been explored, leading to the synthesis of compounds with potential utility in chemical synthesis and medicinal chemistry. This highlights the utility of piperidine derivatives, including "this compound," in creating diverse chemical entities (Pietra & Vitali, 1972).

Chemical Synthesis and Applications

The synthesis of biphenyl derivatives, which are key intermediates for manufacturing non-steroidal anti-inflammatory and analgesic materials, illustrates the broader chemical utility of "this compound." This compound could serve as a starting point or intermediate in the synthesis of pharmacologically active compounds (Qiu et al., 2009).

Phosphonic Acid Derivatives

Phosphonic acid derivatives, which have significant applications in medicinal chemistry, can be synthesized from compounds featuring piperidine structures. This suggests a potential research application for "this compound" in the development of new drugs or pro-drugs targeting bone diseases or for use in supramolecular materials (Sevrain et al., 2017).

Spiropiperidine Synthesis for Drug Discovery

Spiropiperidines are explored in drug discovery due to their novel three-dimensional chemical space. The methodologies used for constructing spiropiperidines emphasize the potential of "this compound" in contributing to the synthesis of complex structures for medicinal chemistry applications (Griggs et al., 2018).